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Compound of Interest

Compound Name: Zapotin

Cat. No.: B192691 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

chemical compounds is paramount for ensuring laboratory safety and experimental integrity.

This document provides essential procedural guidance for the safe handling and disposal of

Zapotin, a naturally occurring flavone with potential anti-carcinogenic properties.

Chemical and Physical Properties of Zapotin

A clear understanding of Zapotin's properties is the foundation of its safe handling.

Property Value

Chemical Formula C₁₉H₁₈O₆

Molar Mass 342.347 g·mol⁻¹[1]

CAS Number 14813-19-5[1]

Appearance Solid powder

Solubility
Soluble in DMSO, methanol, acetonitrile, and

ethyl-acetate[2][3]

Storage Store at 2°C - 8°C or sealed at –20°C[2][3]

Personal Protective Equipment (PPE)
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Given its potential biological activity and use in cytotoxicity studies, a stringent PPE protocol is

mandatory when handling Zapotin.

PPE Category Specification Rationale

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator.

To prevent inhalation of the

powder, which could have

unknown toxicological effects.

Hand Protection
Compatible chemical-resistant

gloves (e.g., nitrile).
To avoid direct skin contact.[4]

Eye Protection

Appropriate protective

eyeglasses or chemical safety

goggles.

To protect eyes from dust

particles.[4]

Body Protection Laboratory coat.
To protect skin and clothing

from contamination.

Operational Plan: From Receipt to Disposal
A systematic approach to handling Zapotin minimizes risk and ensures a safe laboratory

environment. The following workflow outlines the key steps.
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Zapotin Handling Workflow

Preparation

Experimentation

Cleanup and Disposal

Receiving and Inspection

Secure Storage

Intact

Weighing and Solution Preparation

As needed

Experimental Use

Decontamination of Surfaces and Glassware

Waste Collection

Chemical Waste Disposal
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Apoptosis Induction by Zapotin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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